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Compound of Interest

I-Serine isopropyl ester
Compound Name:

hydrochloride

cat. No.: B8072208

CAS Number: 37592-53-3 Molecular Formula: CeH14CINOs Molecular Weight: 183.63 g/mol

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with L-Serine Isopropyl Ester Hydrochloride.

This document provides detailed information on its physicochemical properties, synthesis, and
applications, with a focus on experimental protocols and data presentation.

Physicochemical Properties

L-Serine Isopropyl Ester Hydrochloride is a serine derivative that presents as a white to off-
white solid. It is known to be highly soluble in water.[1] Key physicochemical properties are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula CeH14CINOs3 [2]

Molecular Weight 183.63 g/mol [2]
Appearance White to off-white solid [1]

Solubility > 100 mg/mL in Water [11[3114]

Powder: -20°C for 3 years, 4°C
N for 2 years. In solvent: -80°C
Storage Conditions [11[3]
for 6 months, -20°C for 1

month.

While specific quantitative solubility data in various organic solvents is not readily available in
the literature, its hydrochloride salt form suggests miscibility with polar protic solvents.

Spectral Data:

Detailed spectral data for L-Serine Isopropyl Ester Hydrochloride is not widely published.
However, information for the closely related L-Serine methyl ester hydrochloride can provide
insights into expected spectral characteristics.

« Infrared (IR) Spectroscopy: The IR spectrum of the hydrochloride salt of a serine ester would
be expected to show characteristic peaks for the amine group (N-H stretching), the ester
carbonyl group (C=0 stretching), and the hydroxyl group (O-H stretching). For the related
methyl ester hydrochloride, a strong band around 1735 cm~1 is attributed to the C=0
stretching of the ester, and a broad band around 3235 cm~1 originates from overlapped O-H
and N-H stretching oscillations.[5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum would show signals corresponding to the protons of
the isopropyl group (a septet and a doublet), the a-proton of the serine backbone, the (3-
protons adjacent to the hydroxyl group, and exchangeable protons from the amine and
hydroxyl groups.
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o 18C NMR: The carbon NMR spectrum would display distinct peaks for the carbonyl carbon
of the ester, the a- and B-carbons of the serine backbone, and the carbons of the isopropyl

group.

e Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion
peak corresponding to the free base (L-Serine isopropyl ester) and fragmentation patterns
characteristic of amino acid esters, such as loss of the ester group.

Synthesis and Purification

The primary method for the synthesis of L-Serine Isopropyl Ester Hydrochloride involves the
esterification of L-serine with isopropanol in the presence of an acid catalyst, typically thionyl
chloride (SOCI2) or hydrogen chloride (HCI).

General Synthesis Workflow

The synthesis can be conceptualized as a two-step process: esterification of the carboxylic acid
and protonation of the amino group to form the hydrochloride salt.
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Synthesis Workflow
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General Synthesis Workflow Diagram

Experimental Protocol: Synthesis via Thionyl Chloride
Method

This protocol is adapted from general methods for the synthesis of amino acid ester
hydrochlorides.[6][7][8]

Materials:
¢ L-Serine

¢ Isopropanol (anhydrous)
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Thionyl chloride (SOCI2)

Diethyl ether (anhydrous)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying
tube, suspend L-serine in anhydrous isopropanol. The flask should be cooled in an ice-water
bath.

Slowly add thionyl chloride dropwise to the stirred suspension. An excess of thionyl chloride
is typically used.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

Heat the mixture to reflux and maintain for several hours until the reaction is complete
(monitored by TLC).

Cool the reaction mixture and remove the solvent under reduced pressure using a rotary
evaporator.

The resulting crude product can be purified by recrystallization.

Purification Protocol: Recrystallization

Procedure:

Dissolve the crude L-Serine Isopropyl Ester Hydrochloride in a minimal amount of hot
isopropanol.

Allow the solution to cool slowly to room temperature to induce crystallization.
Further cooling in an ice bath can enhance crystal formation.

Collect the crystals by vacuum filtration.
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» Wash the crystals with a small amount of cold, anhydrous diethyl ether to remove any
residual impurities.

o Dry the purified crystals under vacuum.

Applications in Research and Development

L-Serine Isopropyl Ester Hydrochloride serves as a valuable building block in organic
synthesis, particularly in the fields of peptide chemistry and drug discovery.

Peptide Synthesis

The esterification of the carboxylic acid group of serine allows for its use in solution-phase
peptide synthesis by protecting the C-terminus. The amino group can be protected with a
suitable protecting group (e.g., Boc or Fmoc), and the hydroxyl group of the serine side chain
may also require protection depending on the coupling strategy. After coupling with another
amino acid or peptide fragment, the isopropyl ester can be saponified to reveal the free
carboxylic acid for further elongation of the peptide chain. Serine and its esters are crucial for
methods like serine and threonine ligation for the chemical synthesis of proteins.[9][10][11]

Intermediate in Drug Synthesis

Amino acid esters are important intermediates in the synthesis of various pharmaceuticals. For
instance, L-serine methyl ester hydrochloride is a key intermediate in the synthesis of the ACE
inhibitor, Ramipril.[6][7][8] While specific examples for the isopropyl ester are less documented,
its structural similarity suggests its potential as an intermediate in the synthesis of analogous
compounds or other complex molecules.
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Applications of L-Serine Isopropyl Ester Hydrochloride

Biological Activity and Mechanism of Action

Currently, there is a lack of specific studies on the biological activity and mechanism of action
of L-Serine Isopropyl Ester Hydrochloride itself. However, the biological roles of L-serine
and other amino acid esters can provide a framework for potential areas of investigation.

The Role of L-Serine

L-serine is a non-essential amino acid with crucial functions in the central nervous system and
overall metabolism.[12][13] It serves as a precursor for the synthesis of other amino acids like
glycine and cysteine, as well as phospholipids and sphingolipids.[14] L-serine has
demonstrated neuroprotective effects in various models of neurological disease and injury.[15]
[16][17][18][19] Its neuroprotective mechanisms are thought to involve the activation of glycine
receptors and regulation of inflammatory responses.[15]

General Pharmacology of Amino Acid Esters
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Some amino acid esters are known to possess biological activity. For example, certain amino
acid esters act as local anesthetics.[20] These compounds are typically metabolized in the
plasma by esterases.[20] Some studies have also explored the toxicological and
pharmacological properties of various amino acid esters, with some showing nicotinic activity.
[21] It is plausible that L-Serine Isopropyl Ester could be hydrolyzed in vivo to L-serine and
isopropanol, thus potentially exerting some of the known effects of L-serine.

Potential Metabolic Fate

The metabolic fate of L-Serine Isopropyl Ester Hydrochloride has not been specifically
studied. However, it is likely to undergo hydrolysis by esterases in the body to yield L-serine
and isopropanol. The released L-serine would then enter the endogenous L-serine pool and
participate in its various metabolic pathways, including protein synthesis, gluconeogenesis, and
the synthesis of other biomolecules.[14][22]

Postulated Metabolic Pathway

L-Serine Isopropyl
Ester Hydrochloride

Esterase-mediated
Hydrolysis

Isopropanol

Endogenous L-Serine
Metabolic Pathways
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Postulated Metabolic Pathway of L-Serine Isopropyl Ester

Conclusion

L-Serine Isopropyl Ester Hydrochloride is a valuable chemical entity for researchers in
organic synthesis and drug development. Its utility as a protected form of L-serine makes it a
key component in peptide synthesis and as a potential intermediate for complex
pharmaceutical molecules. While its specific physicochemical properties and biological
activities are not extensively documented, this guide provides a comprehensive overview of the
current knowledge and outlines clear experimental approaches for its synthesis and
purification. Further research into its unique biological effects and applications is warranted to
fully explore its potential in the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. chembk.com [chembk.com]

. medchemexpress.com [medchemexpress.com]
. medchemexpress.cn [medchemexpress.cn]

. researchgate.net [researchgate.net]

. Page loading... [guidechem.com]

°
~ » &) EaN w N -

. CN105777611A - Synthetic method for preparing ramipril key intermediate from serine -
Google Patents [patents.google.com]

e 8. CN110606811A - Synthetic method of L-serine methyl ester hydrochloride - Google
Patents [patents.google.com]

e 9. Serine promoted synthesis of peptide thioester-precursor on solid support for native
chemical ligation - Chemical Science (RSC Publishing) [pubs.rsc.org]

e 10. raj.emorychem.science [raj.emorychem.science]

e 11. Protein chemical synthesis by serine and threonine ligation - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b8072208?utm_src=pdf-body
https://www.benchchem.com/product/b8072208?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/l-serine-isopropyl-ester-hydrochloride.html
https://www.chembk.com/en/chem/L-Serine%20isopropyl%20ester%20hydrochloride
https://www.medchemexpress.com/l-serine-isopropyl-ester-hydrochloride.html?locale=ko-KR
https://www.medchemexpress.cn/l-serine-isopropyl-ester-hydrochloride.html
https://www.researchgate.net/figure/R-spectra-of-methyl-ester-of-L-serine-3-black-and-its-hydrochloride-2-grey_fig5_315461392
https://www.guidechem.com/question/how-to-prepare-methyl-dl-serin-id124422.html
https://patents.google.com/patent/CN105777611A/en
https://patents.google.com/patent/CN105777611A/en
https://patents.google.com/patent/CN110606811A/en
https://patents.google.com/patent/CN110606811A/en
https://pubs.rsc.org/en/content/articlelanding/2017/sc/c6sc02162j
https://pubs.rsc.org/en/content/articlelanding/2017/sc/c6sc02162j
https://raj.emorychem.science/wp-content/uploads/2023/07/Chem.-Sci.-2017.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3637748/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8072208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 12. L-serine metabolic regulation and host respiratory homeostasis - PMC
[pmc.ncbi.nlm.nih.gov]

o 13. Frontiers | L-serine metabolic regulation and host respiratory homeostasis
[frontiersin.org]

e 14. Serine Metabolism in Health and Disease and as a Conditionally Essential Amino Acid -
PMC [pmc.ncbi.nim.nih.gov]

e 15. Mechanisms of L-Serine Neuroprotection in vitro Include ER Proteostasis Regulation -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 16. Neuroprotective effect of L-serine against temporary cerebral ischemia in rats - PubMed
[pubmed.ncbi.nim.nih.gov]

e 17. L-Serine, an Endogenous Amino Acid, Is a Potential Neuroprotective Agent for
Neurological Disease and Injury - PubMed [pubmed.ncbi.nim.nih.gov]

» 18. alzdiscovery.org [alzdiscovery.org]

e 19. researchgate.net [researchgate.net]

e 20. Amino esters - Wikipedia [en.wikipedia.org]
e 21. scilit.com [scilit.com]

o 22. Utilization of L-serine in the in vivo biosynthesis of glycerophospholipids by rat liver -
PubMed [pubmed.ncbi.nlm.nih.gov]
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number-37592-53-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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